N-(1,5-dihydroxypentan-2-yl)benzamide

• IUPAC Name: N-(1,5-dihydroxypentan-2-yl)benzamide
• InChI: InChI=1S/C12H17NO3/c14-8-4-7-11(9-15)13-12(16)10-5-2-1-3-6-10/h1-3,5-6,11,14-15H,4,7-9H2,(H,13,16)
• InChI Key: PSGWJXIMZBGAFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(CCCO)CO
• Molecular Formula: C12H17NO3
• DSSTOX Substance ID: DTXSID70745299
• Molecular Weight: 223.27 g/mol
• CAS RN: 100370-35-2

Description

“N-(1,5-dihydroxypentan-2-yl)benzamide” is a chemical compound with the CAS number 100370-35-2. It has a molecular formula of C12H17NO3 and a molecular weight of 223.27.

Molecular Structure Analysis

The molecular structure of “N-(1,5-dihydroxypentan-2-yl)benzamide” consists of a benzamide group attached to a pentane chain with two hydroxyl groups. The exact structure is not provided in the search results.

Physical And Chemical Properties Analysis

“N-(1,5-dihydroxypentan-2-yl)benzamide” is a solid compound that should be stored in a dry environment at 2-8°C. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

• Food and Beverage Safety : Toxicological evaluations of N-alkyl benzamide compounds, including similar structures to N-(1,5-dihydroxypentan-2-yl)benzamide, have been completed to assess their safety for use in food and beverages. These studies involve understanding the metabolic pathways and toxicological impacts of these compounds (Karanewsky et al., 2016).

• Neuroleptic Activity : Research into benzamides with structures similar to N-(1,5-dihydroxypentan-2-yl)benzamide, focusing on their neuroleptic properties, has been conducted. These studies explore the potential therapeutic applications of these compounds in treating psychosis (Iwanami et al., 1981).

• Inhibitors in Biochemistry : Compounds structurally related to N-(1,5-dihydroxypentan-2-yl)benzamide have been investigated as inhibitors of enzymes like stearoyl-CoA desaturase-1 (SCD-1), which are significant in biological processes (Uto et al., 2009).

• Antifungal Agents : The synthesis of benzamides, including compounds similar to N-(1,5-dihydroxypentan-2-yl)benzamide, and their evaluation as antifungal agents is another area of application. This research is pivotal for developing new treatments against fungal infections (Narayana et al., 2004).

• Pharmaceutical Development : Studies on benzamides, including those structurally related to N-(1,5-dihydroxypentan-2-yl)benzamide, focus on their pharmaceutical potential, such as their use in antiarrhythmic medications (Banitt et al., 1977).